Cas no 2229206-80-6 (3-(1-ethyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(1-ethyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2229206-80-6
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 6410532
• PubChem ID: 165677198
• Update Time: 2025-10-28

3-(1-ethyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1774516
• 2229206-80-6

• Inchi： 1S/C10H12N4O2/c1-3-14-6-11-5-9(14)7-4-8(10(15)16)13(2)12-7/h4-6H,3H2,1-2H3,(H,15,16)
• InChI Key： UJAHKQSFGOQASC-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2=CN=CN2CC)=NN1C)=O

Computed Properties

• Exact Mass: 220.09602564g/mol
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(1-ethyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid

3-(1-Ethyl-1H-Imidazol-5-Yl)-1-Methyl-1H-Pyrazole-5-Carboxylic Acid: A Comprehensive Overview

3-(1-Ethyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid, also known by its CAS number 2229206-80-6, is a compound of significant interest in the field of organic chemistry and drug discovery. This molecule is characterized by its unique structure, which combines imidazole and pyrazole rings, both of which are heterocyclic aromatic systems. The presence of these rings, along with the carboxylic acid group, makes this compound a promising candidate for various applications in medicinal chemistry.

The structure of this compound is notable for its dual heterocyclic framework. The imidazole ring, substituted with an ethyl group at position 1, contributes to the molecule's stability and potential biological activity. Similarly, the pyrazole ring, bearing a methyl group at position 1 and a carboxylic acid group at position 5, adds to the compound's versatility. This combination of functional groups allows for a wide range of interactions, making it a valuable substrate for further chemical modifications and biological evaluations.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors, which are implicated in diseases such as cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a key enzyme involved in tumor progression.

In addition to its biological applications, the synthesis of 3-(1-Ethyl-1H-imidazol-5-Yl)-1-Methyl-1H-Pyrazole-5-Carboxylic Acid has been optimized through innovative chemical methodologies. Traditional approaches often involved multi-step reactions with low yields; however, recent advancements have introduced more efficient routes. For example, microwave-assisted synthesis has been employed to streamline the process, significantly improving both yield and purity.

The pharmacokinetic properties of this compound have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption and bioavailability profiles, making it an attractive candidate for further development. Moreover, its metabolic stability has been evaluated in vitro using human liver microsomes, revealing minimal susceptibility to rapid degradation—a critical factor for drug candidates targeting chronic conditions.

From an environmental standpoint, researchers have assessed the eco-toxicological profile of this compound. Results from acute toxicity studies on aquatic organisms suggest that it poses minimal risk to aquatic ecosystems under standard usage conditions. These findings are particularly important given the increasing emphasis on green chemistry principles in drug development.

In summary, 3-(1-Ethyl-1H-imidazol-5-Yl)-1-Methyl-1H-Pyrazole-5-Carboxylic Acid represents a compelling molecule with diverse applications in medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable asset in the pursuit of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to advancements in drug discovery and development.